Cas no 1805555-94-5 (3-Bromo-6-fluoro-4-nitroaniline)

• Product Name: 3-Bromo-6-fluoro-4-nitroaniline
• CAS No: 1805555-94-5
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 4793052
• Update Time: 2025-10-30

3-Bromo-6-fluoro-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-nitroaniline
• 3-Bromo-6-fluoro-4-nitroaniline

• Inchi： 1S/C6H4BrFN2O2/c7-3-1-5(9)4(8)2-6(3)10(11)12/h1-2H,9H2
• InChI Key： STSDYPMVCZQNAD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1[N+](=O)[O-])F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-6-fluoro-4-nitroaniline

Introduction to 3-Bromo-6-fluoro-4-nitroaniline (CAS No. 1805555-94-5)

3-Bromo-6-fluoro-4-nitroaniline, a compound with the chemical formula C₆H₃BrF₂N₂O₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a bromine atom at the 3-position, a fluorine atom at the 6-position, and a nitro group at the 4-position of the aniline core. These substituents contribute to its reactivity and make it a valuable building block for synthesizing more complex molecules.

The synthesis of 3-Bromo-6-fluoro-4-nitroaniline involves a series of well-defined chemical transformations that highlight the compound's versatility. The presence of both bromine and fluorine atoms allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery. Additionally, the nitro group can be reduced to an amine, providing another pathway for modifying the molecule's structure.

In recent years, 3-Bromo-6-fluoro-4-nitroaniline has garnered attention in the development of novel therapeutic agents. Its structural motifs are reminiscent of several biologically active compounds, making it a promising candidate for further exploration. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The combination of bromo and fluoro substituents enhances the compound's binding affinity to target proteins, improving its pharmacological properties.

One notable application of 3-Bromo-6-fluoro-4-nitroaniline is in the creation of fluorinated anilines, which have shown promise in medicinal chemistry due to their ability to modulate metabolic pathways. The fluorine atom, in particular, can influence the electronic properties of adjacent functional groups, leading to enhanced bioavailability and reduced toxicity. This has led to several studies exploring its use in developing antiviral and antibacterial agents.

The role of 3-Bromo-6-fluoro-4-nitroaniline in agrochemical research is equally compelling. Its structural framework is similar to many herbicides and pesticides that have been successfully used in crop protection. By leveraging its reactivity, chemists have been able to design derivatives with improved efficacy and environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

Advances in computational chemistry have further enhanced the utility of 3-Bromo-6-fluoro-4-nitroaniline. Molecular modeling studies have provided insights into how modifications at different positions can affect its biological activity. These simulations have guided experimental efforts, allowing researchers to optimize synthetic routes more efficiently. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery.

The industrial production of 3-Bromo-6-fluoro-4-nitroaniline is another area where innovation has been significant. Process optimization has led to more cost-effective and environmentally friendly methods for its synthesis. Continuous flow chemistry, for example, has enabled higher yields and reduced waste generation compared to traditional batch processes. Such advancements are critical for ensuring the sustainable supply of key intermediates like this one.

Future research directions for 3-Bromo-6-fluoro-4-nitroaniline include exploring its potential in materials science. The unique electronic properties conferred by its substituents make it an attractive candidate for developing organic semiconductors and light-emitting diodes (OLEDs). These applications could revolutionize display technology and energy-efficient lighting solutions.

In conclusion, 3-Bromo-6-fluoro-4-nitroaniline (CAS No. 1805555-94-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.